3-Bromo-5-(difluoromethyl)aniline

• Molecular Formula: C7H6BrF2N
• Molecular Weight: 222.03 g/mol
• IUPAC Name: 3-bromo-5-(difluoromethyl)aniline
• InChI: InChI=1S/C7H6BrF2N/c8-5-1-4(7(9)10)2-6(11)3-5/h1-3,7H,11H2
• InChI Key: OMHYJQZNAXHGQH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1N)Br)C(F)F

Description

3-Bromo-5-(difluoromethyl)aniline is a useful research compound. Its molecular formula is C7H6BrF2N and its molecular weight is 222.03 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Iron (1.99 g, 35.7 mmol) was added to a vigorously stirred mixture of 1-bromo-3-(difluoromethyl)-5-nitrobenzene (1.80 g, 7.14 mmol) and NH4Cl (0.191 g, 3.57 mmol) in ethanol (30 mL) and water (15 mL). The mixture was heated to 95° C. for 2 h. It was then diluted with ethyl acetate while still hot and filtered over Celite. The filtrate was washed with dilute aqueous NaHCO3 and brine. After solvent evaporation the residue was purified through a silica plug, eluting with 1:5 ethyl acetate:hexanes to yield 3-bromo-5-(difluoromethyl)aniline (1.3 g, 5.86 mmol, 82%).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

1-Bromo-3-(difluoromethyl)-5-nitrobenzene (944 mg, 3.60 mmol) was treated with iron powder (804 mg, 23.43 mmol) in a mixture of acetic acid (1.35 ml) and ethanol (25 ml) and stirred at 80° C. for 3 h. The crude was filtered over Celite and the solvent was removed in vacuum. A mixture of a solution of sodium bicarbonate 4% and ethyl acetate was added and the resulting mixture was filtered over Celite. The organic phase was washed with water and brine, dried over magnesium sulphate and the solvent was remove to give 855 mg (100% yield) of the title compound as a dark solid, that was used in the next step without further purification. Purity 96%.